Cas no 1935515-86-8 (4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde)

• Product Name: 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde
• CAS No: 1935515-86-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5707096
• PubChem ID: 131093332
• Update Time: 2025-06-10

4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1621870
• 1935515-86-8
• 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde
• 2H-Pyran-4-carboxaldehyde, 4-(1,2-dimethylpropyl)tetrahydro-

• Inchi： 1S/C11H20O2/c1-9(2)10(3)11(8-12)4-6-13-7-5-11/h8-10H,4-7H2,1-3H3
• InChI Key： NQYTWOLJARFXDM-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(CC1)C(C)C(C)C

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.980±0.06 g/cm3(Predicted)
• Boiling Point: 247.4±33.0 °C(Predicted)

Additional information on 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde

Introduction to 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde (CAS No. 1935515-86-8)

4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde (CAS No. 1935515-86-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its oxane ring and a 3-methylbutan-2-yl substituent, which imparts specific chemical and physical properties that make it a valuable intermediate in the development of novel compounds.

The oxane ring, a six-membered cyclic ether, is known for its stability and ability to participate in a variety of chemical reactions. The presence of the 3-methylbutan-2-yl group, which is a branched alkyl chain, adds complexity to the molecule and influences its reactivity and solubility properties. These features make 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde an attractive candidate for use in the synthesis of more complex molecules, particularly those with biological activity.

Recent studies have explored the potential of 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde in the development of new pharmaceuticals. One notable application is in the synthesis of prodrugs, which are inactive precursors that are converted into active drugs within the body. The ability to modify the aldehyde group through various chemical transformations allows for the creation of prodrugs with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity. This is particularly important in the development of drugs for treating conditions where traditional formulations have limitations.

In addition to its role in pharmaceuticals, 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde has been investigated for its use in materials science. The compound's unique structure makes it suitable for the synthesis of polymers with specific properties, such as enhanced mechanical strength or improved thermal stability. Researchers have also explored its potential as a building block for creating advanced materials with applications in electronics, coatings, and adhesives.

The synthesis of 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde typically involves multi-step processes that require precise control over reaction conditions. One common approach is to start with a commercially available oxane derivative and introduce the 3-methylbutan-2-yl group through selective functionalization. The final step involves converting a suitable precursor into the aldehyde form using well-established methods such as oxidation reactions. The purity and yield of the final product are critical factors that influence its suitability for downstream applications.

From a safety perspective, 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be stored and used following standard safety protocols to minimize risks associated with exposure or improper handling. Proper personal protective equipment (PPE) should be worn during handling, and adequate ventilation should be provided to prevent inhalation of vapors.

In conclusion, 4-(3-Methylbutan-2-yl)oxane-4-carbaldehyde (CAS No. 1935515-86-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an important intermediate in the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new uses for this compound, further highlighting its significance in modern chemistry.